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Compound of Interest

Compound Name: Acetyl tetrapeptide-5

Cat. No.: B1671839 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acetyl Tetrapeptide-5, identified by CAS number 820959-17-9, is a synthetic peptide that has

garnered significant attention in the field of dermatology and cosmetology for its potential in

addressing common periorbital concerns such as puffiness, under-eye bags, and dark circles.

[1] This technical review synthesizes the available scientific literature to provide a

comprehensive understanding of its biochemical properties, mechanism of action, and

supporting data. While primarily utilized in cosmetic formulations, its targeted biological

activities offer insights for researchers in skincare and drug development.

Chemical and Physical Properties

Acetyl Tetrapeptide-5 is a tetrapeptide with the amino acid sequence Ac-Beta-Ala-His-Ser-

His-OH.[2] Its acetylation enhances stability and skin penetration.[3] Key chemical and physical

properties are summarized in the table below.
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Property Value Reference

CAS Number 820959-17-9 [1][2][3][4][5][6][7][8][9]

Molecular Formula C20H28N8O7 [2][5][6][8]

Molecular Weight 492.49 g/mol [2][5][8]

Appearance
White to off-white lyophilized

powder
[4]

Purity ≥98% [6]

Solubility Soluble in water [4]

Synonyms
Eyeseryl, N-acetyl-β-alanyl-L-

histidyl-L-seryl-L-histidine
[4][6][8]

Mechanism of Action

The multifaceted mechanism of action of Acetyl Tetrapeptide-5 involves several key biological

pathways that contribute to its efficacy in improving the appearance of the periorbital area.

These mechanisms include the regulation of vascular permeability, inhibition of enzymatic

activity, and protective effects against cellular damage.

1. Regulation of Vascular Permeability and Microcirculation:

A primary function of Acetyl Tetrapeptide-5 is its ability to reduce vascular permeability.[1] This

action helps to prevent the leakage of fluid from capillaries into the surrounding tissue, a major

contributor to edema and puffiness.[1] By improving microcirculation and lymphatic drainage, it

aids in the removal of excess fluids.[1][4] In vitro studies have demonstrated a dose-dependent

inhibition of vascular permeability, with a 1 mg/ml concentration achieving a 50% inhibition

compared to controls.[1]

2. Inhibition of Angiotensin-Converting Enzyme (ACE-1):

Acetyl Tetrapeptide-5 has been shown to inhibit the activity of Angiotensin-Converting

Enzyme (ACE-1).[2][4][5] ACE-1 is a key enzyme in the renin-angiotensin system, and its

inhibition can lead to a reduction in the local production of angiotensin II, a potent
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vasoconstrictor that can contribute to fluid retention.[4] In vitro studies have shown that Acetyl
Tetrapeptide-5 at a concentration of 100 μg/mL inhibits ACE-1 activity.[5]

3. Anti-Glycation Properties:

Glycation is a non-enzymatic reaction between sugars and proteins, leading to the formation of

Advanced Glycation End-products (AGEs). AGEs can damage structural proteins like collagen

and elastin, resulting in a loss of skin elasticity and the formation of wrinkles.[10] Acetyl
Tetrapeptide-5 has been shown to inhibit the glycation process, thereby protecting the integrity

of the dermal matrix.[2][10][11]

4. Antioxidant Support:

The peptide also exhibits antioxidant properties by supporting the activity of superoxide

dismutase (SOD), a crucial endogenous antioxidant enzyme.[1][10] By bolstering the skin's

natural defense against oxidative stress, it helps to mitigate cellular damage caused by free

radicals.[10]

Quantitative Data Summary

Parameter Value Condition Reference

Vascular Permeability

Inhibition
50%

1 mg/ml concentration

(in vitro)
[1]

ACE-1 Inhibition Effective
100 μg/mL

concentration (in vitro)
[5]

Experimental Protocols

Detailed experimental protocols for the synthesis and biological evaluation of Acetyl
Tetrapeptide-5 are often proprietary. However, based on the literature, the synthesis is

typically achieved through Solid-Phase Peptide Synthesis (SPPS).[1]

Solid-Phase Peptide Synthesis (SPPS) of Acetyl Tetrapeptide-5 (General Workflow):

A generalized workflow for the Solid-Phase Peptide Synthesis of Acetyl Tetrapeptide-5.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://arizona-mall.com/product/acetyl-tetrapeptide-5/
https://www.benchchem.com/product/b1671839?utm_src=pdf-body
https://www.benchchem.com/product/b1671839?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-P0095/Acetyl-tetrapeptide-5-DataSheet-MedChemExpress.pdf
https://naturalpoland.com/en/products/products-for-the-cosmetic-industry/peptides/acetyl-tetrapeptide-5/
https://www.benchchem.com/product/b1671839?utm_src=pdf-body
https://www.benchchem.com/product/b1671839?utm_src=pdf-body
https://www.abmole.com/products/acetyl-tetrapeptide-5.html
https://naturalpoland.com/en/products/products-for-the-cosmetic-industry/peptides/acetyl-tetrapeptide-5/
http://www.marxtest.com/Beautyproducts/Beautyproducts-5
https://www.benchchem.com/product/b1671839
https://naturalpoland.com/en/products/products-for-the-cosmetic-industry/peptides/acetyl-tetrapeptide-5/
https://naturalpoland.com/en/products/products-for-the-cosmetic-industry/peptides/acetyl-tetrapeptide-5/
https://www.benchchem.com/product/b1671839
https://file.medchemexpress.com/batch_PDF/HY-P0095/Acetyl-tetrapeptide-5-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b1671839?utm_src=pdf-body
https://www.benchchem.com/product/b1671839?utm_src=pdf-body
https://www.benchchem.com/product/b1671839
https://www.benchchem.com/product/b1671839?utm_src=pdf-body
https://www.benchchem.com/product/b1671839?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathways and Mechanisms of Action

The biological effects of Acetyl Tetrapeptide-5 can be visualized through its interaction with

key physiological pathways implicated in skin health and aging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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